Cas no 1705208-47-4 (4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one)
4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one
-
- Inchi: 1S/C22H24ClNO4/c1-15-12-19(13-20(25)27-15)28-18-8-11-24(14-18)21(26)22(9-2-3-10-22)16-4-6-17(23)7-5-16/h4-7,12-13,18H,2-3,8-11,14H2,1H3
- InChI Key: RPPIIMMDRSJHCM-UHFFFAOYSA-N
- SMILES: C1(=O)OC(C)=CC(OC2CCN(C(C3(C4=CC=C(Cl)C=C4)CCCC3)=O)C2)=C1
4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6473-7603-2μmol |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-5μmol |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-10μmol |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-20μmol |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-1mg |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-2mg |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-3mg |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-4mg |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-5mg |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6473-7603-10mg |
4-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]pyrrolidin-3-yl}oxy)-6-methyl-2H-pyran-2-one |
1705208-47-4 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one
4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No: 1705208-47-4)
4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one, also known by its CAS registry number 1705208-47-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones and features a pyranone ring system, which is a key structural element in many bioactive molecules.
The molecular structure of this compound is characterized by a pyrrolidine ring fused with a carbonyl group, which is further connected to a cyclopentane ring substituted with a 4-chlorophenyl group. The presence of the chlorophenyl substituent introduces electronic effects that can influence the compound's reactivity and biological activity. Additionally, the pyranone ring system, which is a six-membered lactone, contributes to the compound's stability and potential for forming hydrogen bonds, making it an interesting candidate for drug design.
Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in medicinal chemistry. Researchers have explored various synthetic pathways to construct this molecule, including multi-component reactions and catalytic processes. These methods aim to optimize the yield and purity of the compound while minimizing environmental impact.
One of the most promising areas of research involving this compound is its potential as a lead molecule in drug discovery. The unique combination of structural features in this compound makes it an ideal candidate for targeting specific biological pathways. For instance, its ability to interact with certain enzymes or receptors has been investigated in vitro, showing promising results in inhibiting key enzymes associated with neurodegenerative diseases.
In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectral data, including IR and NMR spectra, have been thoroughly analyzed to confirm its structure and purity. These analyses are crucial for ensuring the reliability of experimental results in downstream applications.
The synthesis of this compound typically involves a series of well-defined steps, starting from readily available starting materials such as cyclopentanone and 4-chlorophenylacetyl chloride. The reaction sequence often includes nucleophilic acyl substitution, cyclization, and oxidation steps to achieve the desired product. The use of catalysts such as palladium complexes has been shown to significantly enhance the efficiency of certain steps in the synthesis.
From an environmental standpoint, researchers have also evaluated the biodegradability and toxicity profiles of this compound. Initial studies suggest that it has low acute toxicity in standard assays, which is encouraging for its potential use in therapeutic applications. However, further long-term studies are required to fully assess its safety profile.
In conclusion, 4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No: 1705208-47-4) represents a significant advancement in organic synthesis and holds great promise for future applications in medicine and related fields. Its unique structure, coupled with recent research findings, positions it as a valuable tool for exploring novel therapeutic strategies.
1705208-47-4 (4-[[1-[[1-(4-Chlorophenyl)cyclopentyl]carbonyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)